molecular formula C10H12INO B14832412 3-Cyclopropoxy-5-iodo-N-methylaniline

3-Cyclopropoxy-5-iodo-N-methylaniline

Cat. No.: B14832412
M. Wt: 289.11 g/mol
InChI Key: ODRMYPHYFRBVOO-UHFFFAOYSA-N
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Description

3-Cyclopropoxy-5-iodo-N-methylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 3-position, an iodine atom at the 5-position, and an N-methylamine moiety. Its molecular formula is C₁₀H₁₂INO, with a molecular weight of 305.12 g/mol (calculated based on , substituting fluorine with iodine). This compound is structurally analogous to 3-Cyclopropoxy-5-fluoro-N-methylaniline (C₁₀H₁₂FNO, MW 181.21 g/mol), where iodine replaces fluorine, significantly altering its physicochemical properties .

Key properties inferred from analogs:

  • Solubility: Likely low aqueous solubility due to hydrophobic cyclopropoxy and aromatic iodine substituents, similar to its fluoro counterpart (solubility optimized with organic solvents like DMSO) .
  • Stability: Requires protection from light and storage at room temperature (RT), as noted for structurally related compounds .

Properties

Molecular Formula

C10H12INO

Molecular Weight

289.11 g/mol

IUPAC Name

3-cyclopropyloxy-5-iodo-N-methylaniline

InChI

InChI=1S/C10H12INO/c1-12-8-4-7(11)5-10(6-8)13-9-2-3-9/h4-6,9,12H,2-3H2,1H3

InChI Key

ODRMYPHYFRBVOO-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=CC(=C1)I)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-iodo-N-methylaniline can be achieved through several methods One common approach involves the nucleophilic substitution of an appropriate precursorThe iodination of the aromatic ring can be carried out using iodine or iodine-containing reagents under specific conditions .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-iodo-N-methylaniline typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-iodo-N-methylaniline undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines. Substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-iodo-N-methylaniline has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-iodo-N-methylaniline involves its interaction with specific molecular targets. The compound may act as an inhibitor or modulator of certain enzymes or proteins, affecting various biochemical pathways. The exact mechanism depends on the specific application and target molecule .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below highlights critical differences between 3-Cyclopropoxy-5-iodo-N-methylaniline and related compounds:

Compound Name Molecular Formula Substituents Molecular Weight (g/mol) Key Applications/Notes
3-Cyclopropoxy-5-iodo-N-methylaniline C₁₀H₁₂INO 3-cyclopropoxy, 5-iodo 305.12 Research chemical; potential iodine labeling
3-Cyclopropoxy-5-fluoro-N-methylaniline C₁₀H₁₂FNO 3-cyclopropoxy, 5-fluoro 181.21 Pharmacological intermediates; research use
N-[3-(3-Chlorophenoxy)propyl]cyclopropanamine C₁₂H₁₆ClNO 3-chlorophenoxy, cyclopropane amine 225.71 Unknown; structural analog with chlorine
(S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine C₁₈H₂₀NOS Naphthalene, thiophene 298.43 Pharmaceutical impurity; controlled in drug synthesis

Substituent Impact Analysis :

  • Iodine vs. Fluorine : The iodine atom increases molecular weight by ~124 g/mol compared to fluorine, enhancing steric bulk and polarizability. This may improve binding to iodine-sensitive targets (e.g., thyroid receptors) or serve as a heavy atom for X-ray crystallography .
  • Cyclopropoxy vs.
  • Aromatic Systems : Thiophene- and naphthalene-containing analogs (e.g., compounds a, b, d in ) exhibit distinct electronic properties, altering solubility and metabolic stability compared to iodine/cyclopropoxy-substituted anilines .

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